molecular formula C6H16NO2PS B8592295 O,O-Dimethyl N,N-Diethylphosphoramidothioate

O,O-Dimethyl N,N-Diethylphosphoramidothioate

Cat. No.: B8592295
M. Wt: 197.24 g/mol
InChI Key: WPUWXQRXOXBLBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O,O-Dimethyl N,N-Diethylphosphoramidothioate is a useful research compound. Its molecular formula is C6H16NO2PS and its molecular weight is 197.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H16NO2PS

Molecular Weight

197.24 g/mol

IUPAC Name

N-dimethoxyphosphinothioyl-N-ethylethanamine

InChI

InChI=1S/C6H16NO2PS/c1-5-7(6-2)10(11,8-3)9-4/h5-6H2,1-4H3

InChI Key

WPUWXQRXOXBLBD-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)P(=S)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diethylamine (7.31 g, 100 mmol) in dichloromethane (250 ml) at 5° C. was treated with O,O-dimethyl phosphorochloridothioate (8.03 g, 50 mmol) in dichloromethane (50 ml) in a dropwise fashion. The resulting mixture was stirred 1 h and then washed with 1N HCl (2X 100 ml) and water (100 ml). The dichloromethane solution was dried over magnesium sulfate and filtered, and the filtrate was concentrated under reduced pressure to give an oil. Distillation employing a Kugelrohr apparatus at 45°-50° C. and less than 1 mm Hg pressure gave 5.27 g (53 percent of theory) of the desired product; nD25 1.4735.
Quantity
7.31 g
Type
reactant
Reaction Step One
Quantity
8.03 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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